Cas no 173038-75-0 (null)

• Product Name: null
• CAS No: 173038-75-0
• MF: C₆H₇NO₄
• MW: 157.124081850052
• CID: 905783
• PubChem ID: 45083926
• Update Time: 2025-04-19

null Chemical and Physical Properties

Names and Identifiers

• null
• 5-Isoxazolecarboxaldehyde, 3-(2-hydroxyethoxy)- (9CI)
• 173038-75-0
• 3-(2-hydroxyethoxy)isoxazole-5-carbaldehyde

• Inchi： 1S/C6H7NO4/c8-1-2-10-6-3-5(4-9)11-7-6/h3-4,8H,1-2H2
• InChI Key： FXJDGFQKPNDLFM-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=O)ON=1)CCO

Computed Properties

• Exact Mass: 157.03751
• Monoisotopic Mass: 157.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 72.56